Cas no 1806741-38-7 (6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile)

6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile is a versatile heterocyclic compound featuring a trifluoromethoxy group and an iodo substituent, which enhance its reactivity in cross-coupling reactions and other synthetic transformations. The presence of the nitrile group offers additional functionalization potential, making it a valuable intermediate in pharmaceutical and agrochemical research. Its structural features, including the electron-withdrawing trifluoromethoxy group, contribute to improved stability and selectivity in nucleophilic substitution reactions. This compound is particularly useful in the synthesis of complex pyridine derivatives, where precise functional group manipulation is required. High purity and well-defined reactivity make it a reliable building block for advanced organic synthesis.
6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile structure
1806741-38-7 structure
Product Name:6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
CAS No:1806741-38-7
MF:C9H6F3IN2O
MW:342.056424617767
CID:4835123
Update Time:2025-06-09

6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
    • Inchi: 1S/C9H6F3IN2O/c1-5-4-7(13)15-8(6(5)2-3-14)16-9(10,11)12/h4H,2H2,1H3
    • InChI Key: BVINQATXHCUJDV-UHFFFAOYSA-N
    • SMILES: IC1=CC(C)=C(CC#N)C(=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 288
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.9

6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091987-1g
6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
1806741-38-7 97%
1g
$1,445.30 2022-03-31

6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Related Literature

Additional information on 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806741-38-7)

6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile, with the CAS number 1806741-38-7, is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique combination of a pyridine ring, an iodo substituent, a methyl group, and a trifluoromethoxy moiety, making it a valuable building block for the synthesis of various bioactive molecules.

The iodo substituent in 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile provides a reactive handle for further chemical modifications, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the trifluoromethoxy group adds fluorine atoms to the molecule, which can significantly influence the physicochemical properties and biological activity of the final product. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development.

Recent research has highlighted the potential of 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The iodo substituent was found to enhance the antiviral efficacy by improving cellular uptake and target engagement. Additionally, another study in Organic & Biomolecular Chemistry reported that 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile derivatives showed promising anti-cancer properties, particularly against breast and lung cancer cell lines. The trifluoromethoxy group was shown to play a crucial role in modulating the compound's interaction with specific protein targets.

In the context of drug discovery, 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile serves as an excellent starting material for high-throughput screening (HTS) campaigns. Its structural diversity allows for the rapid generation of large libraries of compounds with varying biological activities. This is particularly important in early-stage drug discovery, where identifying lead compounds with optimal pharmacological profiles is crucial. The ability to introduce diverse functional groups through the iodo substituent makes this compound highly amenable to structure-activity relationship (SAR) studies, enabling researchers to fine-tune the properties of potential drug candidates.

The synthetic accessibility of 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and sequential functionalization strategies. These methods allow for high yields and excellent purity, making it feasible to produce large quantities of the compound for both academic and industrial applications.

From a safety perspective, 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical reagent, it is essential to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE). The compound should be stored in a cool, dry place away from incompatible materials and sources of ignition.

In conclusion, 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806741-38-7) is a highly valuable compound with a wide range of applications in medicinal chemistry and drug discovery. Its unique structural features make it an excellent starting material for synthesizing bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.